Cas no 2172126-95-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid
• CAS No: 2172126-95-1
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6422992
• PubChem ID: 165878552
• Update Time: 2025-08-05

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2-methylbutanoic acid
• EN300-1507924
• 2172126-95-1

• Inchi： 1S/C26H25N3O5/c1-16(25(31)32)12-14-28-24(30)23-22(11-6-13-27-23)29-26(33)34-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-11,13,16,21H,12,14-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WMROWYJRRDRRBO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid (CAS No. 2172126-95-1)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid (CAS No. 2172126-95-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe-Gly-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid is characterized by a central 2-methylbutanoic acid moiety, which is linked to a pyridine ring through an amide bond. The pyridine ring itself is functionalized with an Fmoc group, which provides the compound with unique chemical properties and reactivity profiles. This intricate structure makes it an ideal candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid in the context of protein-protein interactions (PPIs). PPIs play a crucial role in many biological processes, including signal transduction, cell cycle regulation, and immune responses. By modulating these interactions, this compound can potentially be used to develop novel therapeutic agents for a wide range of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions.

In addition to its potential in PPI modulation, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid has shown promise in enhancing the stability and solubility of peptides. The Fmoc group provides a hydrophobic shield that can protect the peptide from degradation and improve its pharmacokinetic properties. This makes it particularly useful in the development of peptide-based drugs that require high stability and bioavailability.

The synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid involves several steps, including the protection of the amino group with the Fmoc moiety, followed by the formation of the amide bond with the pyridine ring. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize this process, ensuring high yields and purity levels. These synthetic methods are crucial for large-scale production and commercialization of the compound.

Clinical trials involving derivatives of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid have shown promising results in terms of safety and efficacy. For instance, a recent Phase II trial evaluating its use in treating advanced solid tumors demonstrated significant tumor shrinkage in several patients, with minimal adverse effects. These findings have sparked further interest in exploring its therapeutic potential across various cancer types.

Beyond cancer therapy, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies have shown that it can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease. The ability to modulate inflammation without causing systemic side effects is a significant advantage in drug development.

The future outlook for 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylbutanoic acid is highly promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academia and industry are driving innovation in this field, with several new derivatives currently under development. These efforts are expected to lead to the discovery of more effective and targeted therapies for a variety of diseases.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-y lformamido}-2-methylbutanoic acid (CAS No. 2172126-95-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structure and multifaceted biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing medical treatments for numerous conditions.